Cas no 2138000-58-3 (methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate)

• Product Name: methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate
• CAS No: 2138000-58-3
• MF: C₁₀H₁₃F₃O₄
• MW: 254.203034162521
• CID: 6526227
• PubChem ID: 165483588
• Update Time: 2025-05-20

methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate
• EN300-1104905
• 2138000-58-3

• Inchi： 1S/C10H13F3O4/c1-5(2)8(15)6(9(16)17-3)4-7(14)10(11,12)13/h5-6H,4H2,1-3H3
• InChI Key： DXSPGONMJGKZAW-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OC)C(C(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 254.07659338g/mol
• Monoisotopic Mass: 254.07659338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate

Recent Advances in the Study of Methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate (CAS: 2138000-58-3)

Methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate (CAS: 2138000-58-3) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly in the context of enzyme inhibition and therapeutic agent design.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a key intermediate in the synthesis of trifluoromethylated bioactive molecules. The researchers highlighted its utility in constructing complex pharmacophores, which are essential for developing drugs with enhanced metabolic stability and target specificity. The study also demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's mechanism of action in modulating protein-protein interactions. The findings revealed that methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate exhibits a high affinity for certain protein binding sites, making it a promising candidate for the development of small-molecule inhibitors. This research underscores the compound's versatility in addressing challenging targets in drug discovery.

In addition to its pharmacological potential, advances in synthetic methodologies have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized scalable synthesis of the compound, emphasizing improvements in yield and purity. This progress is critical for facilitating its broader application in preclinical and clinical studies.

Overall, the latest research on methyl 4-methyl-3-oxo-2-(3,3,3-trifluoro-2-oxopropyl)pentanoate (CAS: 2138000-58-3) highlights its growing importance in medicinal chemistry. Its unique trifluoromethyl group and versatile reactivity position it as a valuable building block for next-generation therapeutics. Future studies are expected to further explore its therapeutic potential and optimize its pharmacokinetic properties for clinical translation.